Cas no 139199-56-7 (2-Dodecanone, 1-hydroxy-)

• Product Name: 2-Dodecanone, 1-hydroxy-
• CAS No: 139199-56-7
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 1263612
• PubChem ID: 15042604
• Update Time: 2025-04-20

2-Dodecanone, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Dodecanone, 1-hydroxy-
• 1-hydroxydodecan-2-one
• 139199-56-7
• SCHEMBL14917739
• n-dodeconol
• DTXSID90567410

• Inchi： 1S/C12H24O2/c1-2-3-4-5-6-7-8-9-10-12(14)11-13/h13H,2-11H2,1H3
• InChI Key： TWYQAHCTMPZAEF-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(CO)=O

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols